Biotin-DEVD-CHO
Overview
Description
Biotin-DEVD-CHO is a biotinylated apopain inhibitor that has been used for the affinity purification of caspase-3 . Caspase-3 is an enzyme that cleaves the poly (ADP-ribose) polymerase (PARP) .
Synthesis Analysis
Biotin-DEVD-CHO is a synthetic compound . It is available in purities of 95% and 98% . The storage conditions for Biotin-DEVD-CHO are -20 ± 5 °C .Molecular Structure Analysis
The molecular formula of Biotin-DEVD-CHO is C28H42N6O12S1 . It has an average molecular weight of 686.73 and a monoisotopic mass of 686.26 .Physical And Chemical Properties Analysis
Biotin-DEVD-CHO has an average hydrophilicity of 1.875 and a hydrophobicity value of -1.58 . It has a net charge of -3 at pH=7.0 .Scientific Research Applications
Apoptosis Research
Biotin-DEVD-CHO is widely used in apoptosis studies to understand the role of caspases in cell death. By inhibiting caspase-3 and -7, researchers can study the cascade of events that lead to apoptosis and identify potential therapeutic targets for diseases where apoptosis is dysregulated .
Cancer Therapy Development
In cancer research, Biotin-DEVD-CHO helps in identifying and validating new drug targets. By blocking caspase activity, it allows scientists to dissect the pathways involved in cancer cell survival and proliferation, aiding in the development of novel cancer therapies .
Neurodegenerative Disease Studies
Caspases are implicated in neurodegenerative diseases like Alzheimer’s and Parkinson’s. Biotin-DEVD-CHO is used to investigate the role of caspases in neuronal cell death, which could lead to new approaches in treating these debilitating conditions .
Immunology and Inflammation
Biotin-DEVD-CHO aids in the study of the immune response, particularly in conditions where inflammation leads to apoptosis. It helps in understanding how caspases affect immune cells and the inflammatory process, which is vital for developing treatments for autoimmune diseases .
Cardiovascular Research
In cardiovascular diseases, apoptosis contributes to heart muscle degeneration. Using Biotin-DEVD-CHO, researchers can explore the involvement of caspases in heart cells and potentially find ways to prevent heart tissue damage following events like myocardial infarction .
Plant Cell Death Studies
Although caspases are not found in plants, Biotin-DEVD-CHO is used to study caspase-like activities during plant programmed cell death (PCD). This research is essential for understanding plant development and defense mechanisms against pathogens .
Mechanism of Action
Target of Action
Biotin-DEVD-CHO is a biotin-conjugated form of the caspase-3 and -7 inhibitor . Caspases are a family of protease enzymes playing essential roles in programmed cell death (including apoptosis), necrosis, and inflammation . This compound has been used for affinity purification of active caspase-3, -6, -7, and -8 .
Mode of Action
Biotin-DEVD-CHO interacts with its targets (caspases) by binding to them . This binding inhibits the activity of caspases, thereby preventing the process of apoptosis or programmed cell death . It’s worth noting that this compound exhibits some DEVDase activity .
Biochemical Pathways
Biotin-DEVD-CHO, through its inhibition of caspases, impacts the biochemical pathways of programmed cell death. Caspases are involved in the initiation and execution of apoptosis, so inhibiting them disrupts this pathway . This can have downstream effects on cellular health and survival, as apoptosis is a critical process for removing damaged or unnecessary cells .
Pharmacokinetics
It’s known that devd-cho is specific for caspase-3 but has poor cell activity and stability in vivo .
Result of Action
By inhibiting caspases, Biotin-DEVD-CHO can prevent apoptosis in cells . This can lead to an increase in cell survival, particularly in situations where apoptosis is being triggered. It’s important to note that inappropriate inhibition of apoptosis can also have negative effects, as this process is crucial for maintaining cellular health and homeostasis .
Safety and Hazards
According to the Safety Data Sheet, Biotin-DEVD-CHO should be handled in a well-ventilated place. Contact with skin and eyes should be avoided. Dust formation and breathing mist, gas, or vapors should be avoided. Personal protective equipment and chemical impermeable gloves should be worn. All sources of ignition should be removed and personnel should be evacuated to safe areas .
properties
IUPAC Name |
(4S)-4-[[(2S)-2-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]-3-carboxypropanoyl]amino]-5-[[(2S)-1-[[(2S)-1-carboxy-3-oxopropan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]amino]-5-oxopentanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H42N6O12S/c1-13(2)23(27(45)29-14(11-35)9-21(39)40)33-25(43)15(7-8-20(37)38)31-26(44)16(10-22(41)42)30-19(36)6-4-3-5-18-24-17(12-47-18)32-28(46)34-24/h11,13-18,23-24H,3-10,12H2,1-2H3,(H,29,45)(H,30,36)(H,31,44)(H,33,43)(H,37,38)(H,39,40)(H,41,42)(H2,32,34,46)/t14-,15-,16-,17-,18-,23-,24-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NOYOANDLKBWUGA-AUJWPLEISA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C(=O)NC(CC(=O)O)C=O)NC(=O)C(CCC(=O)O)NC(=O)C(CC(=O)O)NC(=O)CCCCC1C2C(CS1)NC(=O)N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)[C@@H](C(=O)N[C@@H](CC(=O)O)C=O)NC(=O)[C@H](CCC(=O)O)NC(=O)[C@H](CC(=O)O)NC(=O)CCCC[C@H]1[C@@H]2[C@H](CS1)NC(=O)N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H42N6O12S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10349376 |
Source
|
| Record name | Biotin-DEVD-CHO | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10349376 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
686.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
178603-73-1 |
Source
|
| Record name | Biotin-DEVD-CHO | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10349376 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does Biotin-DEVD-CHO facilitate the purification of caspase-3-like proteases?
A: Biotin-DEVD-CHO is a compound designed to specifically interact with and bind to caspase-3-like proteases. The "DEVD" sequence within the molecule serves as a recognition site for these proteases. Once bound, the biotin tag allows for efficient purification of the protease using affinity chromatography techniques, such as streptavidin-coated beads. This method exploits the strong affinity between biotin and streptavidin, enabling the isolation of caspase-3-like proteases from complex biological samples. []
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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